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Compound of Interest

Compound Name: MI-389

Cat. No.: B10821854

Get Quote

Disclaimer: This document provides guidance on the proper disposal of the chemical

compound MI-389 based on available safety information. It is essential to consult the specific

Safety Data Sheet (SDS) for MI-389 and adhere to all applicable federal, state, and local

regulations.

Based on the Safety Data Sheet (SDS) for MI-389 (CAS No. 2222635-92-7), this substance is

not classified as a hazardous material.[1] This classification significantly influences the disposal

protocol, steering away from stringent hazardous waste procedures towards more simplified,

yet still cautious, laboratory practices.

Immediate Safety and Logistical Information
While MI-389 is not classified as hazardous, standard laboratory safety protocols should

always be followed during handling and disposal.

Personal Protective Equipment (PPE): Wear standard laboratory attire, including safety

glasses, a lab coat, and gloves.

Ventilation: Handle in a well-ventilated area.

Spill Response: In case of a spill, absorb the material with an inert, non-combustible

absorbent material (e.g., sand, earth, diatomaceous earth, vermiculite) and dispose of it as
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non-hazardous waste.[1] Clean the affected area with a suitable solvent.

Storage of Waste: If temporary storage of MI-389 waste is necessary, keep it in a clearly

labeled, sealed container, separate from incompatible materials.

Summary of Key Data for MI-389
The following table summarizes essential information for MI-389, as derived from its Safety

Data Sheet.

Property Value Reference

CAS Number 2222635-92-7 [1]

Molecular Formula C35H35FN6O6 [1]

Molecular Weight 654.69 g/mol [1]

Hazard Classification
Not a hazardous substance or

mixture.
[1]

Step-by-Step Disposal Procedures for MI-389
The following procedures are recommended for the disposal of MI-389 and its empty

containers.

Disposal of Unused or Waste MI-389:
Consult Local Regulations: Before proceeding, verify your institution's and local

municipality's guidelines for the disposal of non-hazardous chemical waste. Some institutions

may have specific protocols.

Small Quantities: For small quantities of MI-389, disposal in the regular laboratory trash may

be permissible, provided it is securely contained and clearly labeled as "Non-Hazardous

Waste: MI-389".

Large Quantities: For larger quantities, it is advisable to contact your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor to ensure proper disposal in accordance with local regulations.
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Do Not Dispose Down the Drain: Unless explicitly permitted by local regulations and your

institution's EHS, avoid disposing of MI-389 down the sanitary sewer.[2]

Disposal of Empty MI-389 Containers:
Thoroughly Empty: Ensure that the container is as empty as possible, with no freestanding

liquid or powder remaining.

Rinsing:

For containers that held a non-hazardous substance like MI-389, a single rinse with a

suitable solvent (e.g., water or an appropriate organic solvent) is generally sufficient.

The rinsate should be collected and disposed of as non-hazardous liquid waste, in

accordance with local guidelines.

Deface Label: Obliterate or remove the original manufacturer's label to prevent

misidentification.

Final Disposal: Once rinsed and the label is defaced, the empty container can typically be

disposed of in the regular trash or recycling, depending on the container material and local

recycling programs.

Experimental Protocols and Methodologies
As this document pertains to the disposal of MI-389, there are no experimental protocols to be

cited. The provided information is based on safety data and standard laboratory waste

management practices.

Visualizing the Disposal Workflow for MI-389
The following diagram illustrates the decision-making process for the proper disposal of MI-
389.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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